Cas no 112101-11-8 (2-aminononanenitrile)

• Product name: 2-aminononanenitrile
• CAS No: 112101-11-8
• MF: C₉H₁₈N₂
• MW: 154.253
• CID: 2608034
• PubChem ID: 13774993

2-aminononanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-aminononanenitrile
• 112101-11-8
• SCHEMBL7691213
• DTXCID30499847
• DTXSID80549063
• aminononanenitrile
• 2-AMINONONANENITRILE

• Inchi： InChI=1S/C9H18N2/c1-2-3-4-5-6-7-9(11)8-10/h9H,2-7,11H2,1H3
• InChI Key： USOJRICXFAKQDG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 154.146998583Da
• Monoisotopic Mass: 154.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų